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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expression of CUGBP Elav-like

family member 3 (CELF3) across a range of human tissues. CELF3, an RNA-binding protein,

plays a crucial role in the post-transcriptional regulation of gene expression, primarily through

the control of alternative splicing. Understanding its tissue-specific expression is vital for

elucidating its function in normal physiology and its potential role in disease pathogenesis. This

document summarizes quantitative expression data, details relevant experimental protocols,

and visualizes key regulatory pathways and experimental workflows.

Quantitative Expression of CELF3
The expression of CELF3 varies significantly across different human tissues at both the mRNA

and protein levels. The following tables provide a summary of quantitative data compiled from

the Genotype-Tissue Expression (GTEx) project and the Human Protein Atlas (HPA).

CELF3 mRNA Expression
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The GTEx project provides transcript-level expression data as Transcripts Per Million (TPM),

offering a normalized measure of gene expression.
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Tissue Median TPM

Brain - Cerebellum 110.5

Brain - Cerebellar Hemisphere 105.2

Brain - Cortex 85.4

Brain - Frontal Cortex (BA9) 82.1

Brain - Caudate (basal ganglia) 75.9

Brain - Nucleus accumbens (basal ganglia) 73.2

Brain - Putamen (basal ganglia) 70.1

Brain - Hippocampus 65.8

Brain - Amygdala 60.3

Brain - Hypothalamus 55.7

Testis 25.1

Pituitary 18.9

Adrenal Gland 9.8

Thyroid 7.5

Nerve - Tibial 6.2

Ovary 5.1

Muscle - Skeletal 4.3

Heart - Atrial Appendage 3.9

Heart - Left Ventricle 3.5

Colon - Transverse 2.8

Lung 2.5

Esophagus - Muscularis 2.4

Small Intestine - Terminal Ileum 2.1
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Stomach 1.9

Spleen 1.7

Prostate 1.5

Skin - Sun Exposed (Lower leg) 1.3

Adipose - Subcutaneous 1.1

Liver 0.8

Pancreas 0.7

Whole Blood 0.5

Kidney - Cortex 0.4

Data Source: GTEx Portal V8. Tissues are ordered by median TPM.

CELF3 Protein Expression
The Human Protein Atlas provides data on protein expression based on immunohistochemistry

(IHC) staining in various tissues. The staining is scored based on intensity (Negative, Weak,

Moderate, Strong) and the fraction of stained cells (<25%, 25-75%, >75%). This has been

converted into a semi-quantitative score for this guide.[1]
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Tissue Staining Intensity
Staining
Distribution

Cellular
Localization

Brain (Cerebral

Cortex)
High >75% of cells

Nuclear and

Cytoplasmic

Brain (Cerebellum) High >75% of cells
Nuclear and

Cytoplasmic

Brain (Hippocampus) High >75% of cells
Nuclear and

Cytoplasmic

Testis Medium 25-75% of cells
Nuclear in

spermatogonia

Pituitary Gland Low <25% of cells Cytoplasmic

Lung Low
<25% of cells in

pneumocytes
Cytoplasmic

Breast Not detected Not detected Not applicable

Data Source: The Human Protein Atlas.[2]

Experimental Protocols
Accurate determination of CELF3 expression relies on robust and well-validated experimental

protocols. The following sections detail standardized methods for immunohistochemistry and

western blotting for the detection of CELF3.

Immunohistochemistry (IHC)
This protocol is adapted for the use of the rabbit polyclonal anti-CELF3 antibody (e.g.,

HPA006292).[3][4][5][6]

Deparaffinization and Rehydration:

Immerse slides in xylene (2 x 5 minutes).

Transfer to 100% ethanol (2 x 3 minutes).
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Transfer to 95% ethanol (1 x 1 minute).

Transfer to 70% ethanol (1 x 1 minute).

Rinse in distilled water.

Antigen Retrieval:

Perform heat-induced epitope retrieval (HIER) in a citrate-based buffer (pH 6.0) for 20

minutes at 95-100°C.

Allow slides to cool to room temperature.

Blocking:

Block endogenous peroxidase activity with 3% hydrogen peroxide in methanol for 15

minutes.

Wash with phosphate-buffered saline (PBS).

Block non-specific binding with 5% normal goat serum in PBS for 1 hour.

Primary Antibody Incubation:

Incubate with anti-CELF3 primary antibody (e.g., HPA006292, diluted 1:250 in PBS with

1% BSA) overnight at 4°C in a humidified chamber.[3]

Detection:

Wash with PBS (3 x 5 minutes).

Incubate with a biotinylated goat anti-rabbit secondary antibody for 30 minutes.

Wash with PBS (3 x 5 minutes).

Incubate with streptavidin-horseradish peroxidase (HRP) complex for 30 minutes.

Wash with PBS (3 x 5 minutes).
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Visualization and Counterstaining:

Develop with 3,3'-Diaminobenzidine (DAB) substrate until a brown precipitate is visible.

Rinse with distilled water.

Counterstain with hematoxylin.

Dehydrate through a graded ethanol series and xylene.

Mount with a permanent mounting medium.

Western Blotting
This protocol is a general guideline for the detection of CELF3 using a rabbit polyclonal

antibody (e.g., Santa Cruz Biotechnology, sc-101915).[7][8][9][10]

Protein Extraction:

Lyse tissue or cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Determine protein concentration using a BCA assay.

SDS-PAGE and Transfer:

Load 20-30 µg of protein per lane on a 10% SDS-polyacrylamide gel.

Perform electrophoresis to separate proteins by size.

Transfer proteins to a polyvinylidene difluoride (PVDF) membrane.

Blocking and Antibody Incubation:

Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1%

Tween 20 (TBST) for 1 hour at room temperature.

Incubate the membrane with anti-CELF3 primary antibody (e.g., sc-101915, diluted 1:200 -

1:1000 in blocking buffer) overnight at 4°C.[7]
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Secondary Antibody and Detection:

Wash the membrane with TBST (3 x 10 minutes).

Incubate with an HRP-conjugated goat anti-rabbit secondary antibody (diluted 1:2000 -

1:5000 in blocking buffer) for 1 hour at room temperature.[7]

Wash the membrane with TBST (3 x 10 minutes).

Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging

system.

Signaling Pathways and Molecular Interactions
CELF3 is a key regulator of alternative splicing, a fundamental process for generating

proteomic diversity.[11] Its primary known function is to bind to specific RNA sequences in pre-

mRNAs and influence the inclusion or exclusion of particular exons.

Regulation of MAPT (Tau) Exon 10 Splicing
A well-characterized role of CELF3 is its involvement in the alternative splicing of exon 10 of

the Microtubule-Associated Protein Tau (MAPT) gene.[12][13][14][15][16] The inclusion of exon

10 leads to the production of the 4R-tau isoform, while its exclusion results in the 3R-tau

isoform. An imbalance in the 3R:4R ratio is associated with several neurodegenerative

diseases, collectively known as tauopathies. CELF3 promotes the inclusion of exon 10, thereby

increasing the production of 4R-tau.

Protein-Protein Interactions
The STRING database reveals that CELF3 interacts with a network of other RNA-binding

proteins and splicing factors.[11][17] These interactions underscore its central role in the

spliceosome and the regulation of RNA processing. Key interactors include members of the

Muscleblind-like (MBNL) and other CELF protein families, which are also known to be involved

in the regulation of alternative splicing.
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The following diagrams, generated using the DOT language, illustrate key experimental

workflows and the regulatory role of CELF3.

Immunohistochemistry Workflow
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Immunohistochemistry Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b15603919/docs?utm_src=pdf-body-img#celf3-expression-in-human-tissues-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Western Blotting Workflow
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CELF3-Mediated Alternative Splicing of MAPT Exon 10
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CELF3 Regulation of MAPT Splicing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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